Cas no 3711-01-1 (2,3,6,7-Naphthalenetetracarboxylic dianhydride)

• Product Name: 2,3,6,7-Naphthalenetetracarboxylic dianhydride
• CAS No: 3711-01-1
• MF: C₁₄H₄O₆
• MW: 268.17796421051
• CID: 2209493
• Update Time: 2025-06-08

2,3,6,7-Naphthalenetetracarboxylic dianhydride Chemical and Physical Properties

Names and Identifiers

• 2,3,6,7-Naphthalenetetracarboxylic dianhydride
• 1H,3H-Naphtho[2,3-c:6,7-c']difuran-1,3,6,8-tetrone
• 2,3,6,7-NTCDA

• Inchi： 1S/C14H4O6/c15-11-7-1-5-2-9-10(14(18)20-13(9)17)4-6(5)3-8(7)12(16)19-11/h1-4H
• InChI Key： GIFXHNWKMSFJET-UHFFFAOYSA-N
• SMILES： O1C(C2C=C3C=C4C(=O)OC(C4=CC3=CC=2C1=O)=O)=O

Experimental Properties

• Melting Point: 360°C(lit.)
• λmax: 362(CH2Cl2)(lit.)

2,3,6,7-Naphthalenetetracarboxylic dianhydride Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans

Additional information on 2,3,6,7-Naphthalenetetracarboxylic dianhydride

2,3,6,7-Naphthalenetetracarboxylic Dianhydride (CAS No. 3711-01-1): A Pivotal Compound in Advanced Materials Research

The 2,3,6,7-naphthalenetetracarboxylic dianhydride (CAS No. 3711-01-1) is a highly versatile organic compound renowned for its role in synthesizing advanced polyimide materials. Structurally characterized by a naphthalene ring substituted with four carboxylic acid groups in positions 2, 3, 6, and 7—transformed into anhydride moieties through dehydration—the compound exhibits exceptional thermal stability and chemical resistance. These properties make it indispensable in the development of high-performance polymers for aerospace engineering and microelectronics.

Recent advancements in polymer chemistry have highlighted the compound’s potential as a precursor for thermally stable polyimides. Researchers at the University of Tokyo demonstrated that incorporating N,N’-diethylbenzidine with this dianhydride yields films with glass transition temperatures exceeding 400°C. Such findings underscore its utility in fabricating lightweight components for next-generation aerospace systems exposed to extreme thermal environments.

In the realm of electronic materials, studies published in Nature Materials (2023) revealed its compatibility with additive manufacturing techniques. When combined with bisphenol-based oligomers via step-growth polymerization, it forms printable resins capable of achieving submicron feature resolution. This breakthrough enables cost-effective production of flexible printed circuits and wearable sensors without compromising mechanical durability.

Biochemical applications are emerging through novel functionalization strategies. A 2024 study from MIT showed that attaching peptide sequences to its naphthalene core creates bioactive scaffolds for cell adhesion studies. The compound’s rigid aromatic structure facilitates controlled protein interactions while maintaining structural integrity under physiological conditions—a critical advancement for tissue engineering applications.

Sustainable synthesis methods are now prioritized due to stringent regulatory frameworks. Green chemistry approaches involving microwave-assisted solid-state reactions have achieved yields over 95% using recyclable solvents like ethyl acetate. These protocols align with the European Chemicals Agency’s REACH compliance standards while reducing energy consumption by approximately 40% compared to traditional batch processes.

In semiconductor manufacturing, its role as a dopant precursor has gained traction. Collaborative research between IBM and Stanford University demonstrated that plasma-enhanced chemical vapor deposition using this compound improves gate dielectric layer uniformity by minimizing defect densities below 5×10⁸/cm²—a critical parameter for scaling down next-generation transistor architectures.

Eco-friendly disposal protocols are now integral to industrial applications. Life cycle assessments conducted by BASF indicate that incorporating this compound into closed-loop recycling systems reduces carbon footprint by up to 68% when compared to conventional polyimide precursors. Its thermally stable nature allows efficient pyrolysis recovery of valuable carbon feedstocks from end-of-life components.

The compound’s unique π-conjugated system has also been leveraged in photonic applications. Recent work at Caltech utilized its electronic properties to create nonlinear optical crystals exhibiting record-breaking two-photon absorption coefficients (5×10^-9 cm/GW). These findings hold promise for ultrafast laser systems and quantum computing interfaces requiring precise photon manipulation.

Ongoing investigations focus on enhancing its processability through copolymerization strategies. By blending with flexible bis(phenyl ether) diamines at molar ratios above 8:2, researchers at ETH Zurich achieved solvent-free melt processing at temperatures below 350°C—significantly lowering energy demands while maintaining thermal stability above 450°C under vacuum conditions.

The integration of machine learning models has further accelerated material discovery involving this compound. Deep neural networks trained on reaction databases predict optimal diamine partners based on desired thermal expansion coefficients and dielectric constants—a computational approach cutting development timelines from years to months as reported in Nature Communications (2024).